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Introduction

Ceftriaxone sodium is a broad-spectrum, third-generation cephalosporin antibiotic widely
used for treating various bacterial infections.[1][2][3][4][5][6] Ensuring the potency of
ceftriaxone sodium in pharmaceutical formulations is critical for its therapeutic efficacy.
Microbiological assays are essential for determining the bioactivity of antibiotics by measuring
their inhibitory effect on susceptible microorganisms.[7][8] These assays are a crucial
component of quality control in drug manufacturing.[1][2][4][5][6]

This document provides detailed application notes and protocols for determining the potency of
ceftriaxone sodium using the cylinder-plate agar diffusion method. This method is based on
the diffusion of the antibiotic from a cylinder through a solidified agar layer, resulting in a zone
of inhibition of microbial growth.[8] The diameter of this zone is proportional to the
concentration of the antibiotic.

Principle of the Method

The microbiological assay for ceftriaxone sodium potency is performed by the cylinder-plate
method, an agar diffusion assay.[1][2][4][5][6][8] The assay is based on the comparison of the
diameter of the zone of inhibition of a susceptible microorganism produced by a known
concentration of a ceftriaxone sodium reference standard with the zone of inhibition produced
by the sample being tested.
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I. Materials and Equipment

1.1 Test Microorganism

o Staphylococcus aureus ATCC 6538P[1][2][4][5][6] or Bacillus subtilis ATCC 9371 IAL 1027[3]
can be used as the test microorganism. S. aureus is noted for yielding sharply defined zones
of growth inhibition.[1]

1.2 Culture Media

e For Staphylococcus aureus ATCC 6538P: Grove-Randall's 1 (for inoculum) and Grove-
Randall's 2 (for base layer) culture media are recommended.[1][2]

o For Bacillus subtilis ATCC 9371 IAL 1027: Casoy medium is suitable.[3]
» All media should be prepared according to the manufacturer's instructions and sterilized.

1.3 Reagents

Ceftriaxone Sodium Reference Standard (e.g., from Brazilian Pharmacopeia or USP).[1][2]

[°]

Sterile phosphate buffer solution (pH 6.0 or 7.0).[1][2][3]

o For pH 7.0: K2HPO4 1.36% (w/v) and KH2PO4 0.4% (w/v).[1][2]

Sterile purified water.[1][2]

0.9% Sterile Saline Solution.[4]

1.4 Equipment

e Petri dishes (100 x 20 mm).[1][2]

» Stainless steel cylinders (8 mm external diameter, 6 mm internal diameter, 10 mm height).[1]

[2]

e Incubator maintained at 35 + 2 °C.[1][2]
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Electronic caliper for measuring zone diameters.[1][2]

Volumetric flasks and pipettes.

Autoclave for sterilization.

Biological safety cabinet.[1][2]

Spectrophotometer.[4]
Il. Experimental Protocols
2.1 Preparation of Standard and Sample Solutions

A 3x3 parallel line assay design is commonly used, with three doses of the standard and three
doses of the sample.[1][2]

2.1.1 Preparation of Ceftriaxone Sodium Reference Standard Stock Solution

o Accurately weigh approximately 10 mg of the Ceftriaxone Sodium Reference Standard.[1]

[2]
e Transfer it to a 100 mL volumetric flask.[1][2]

o Dissolve and dilute to volume with sterile phosphate buffer (pH 7.0).[1][2] This yields a stock
solution of 100 pg/mL.

2.1.2 Preparation of Working Standard Solutions (S1, S2, S3)

o From the stock solution, prepare three working concentrations by diluting with the same
phosphate buffer.

o Typical concentrations are 16 pg/mL (S1), 32 ug/mL (S2), and 64 pg/mL (S3).[1][2]
2.1.3 Preparation of Sample Stock Solution

o For powder for injection, reconstitute the vial as directed.
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» Accurately weigh a quantity of the sample powder equivalent to the desired amount of
ceftriaxone sodium.

» Dissolve and dilute with the phosphate buffer to obtain a stock solution with a concentration
similar to the standard stock solution.

2.1.4 Preparation of Working Sample Solutions (T1, T2, T3)

e From the sample stock solution, prepare three working concentrations corresponding to the
standard concentrations (e.g., 16 pg/mL, 32 pg/mL, and 64 pg/mL).[1][2]

2.2 Preparation of Inoculum
e Maintain the test microorganism on an appropriate agar slant.

o Prepare the inoculum by washing the growth from a fresh slant with sterile 0.9% saline
solution.

» Adjust the turbidity of the microbial suspension using a spectrophotometer to a standard
transmittance (e.g., 25% at 580 nm) to ensure a consistent cell concentration.[4]

2.3 Agar Plate Preparation and Assay Procedure

e Pour 21 mL of the appropriate sterile base layer agar (e.g., Grove-Randall's 2) into each
Petri dish and allow it to solidify on a level surface.[1][2]

 Inoculate 5 mL of the appropriate sterile seed layer agar (e.g., Grove-Randall's 1), previously
melted and cooled to 48-50°C, with the standardized inoculum.

e Pour the inoculated seed layer over the base layer and allow it to solidify.[1][2]

e Place six stainless steel cylinders on the surface of the inoculated medium at 60° intervals.
[10]

« Fill three alternate cylinders with 150 pL of the standard solutions (S1, S2, S3) and the other
three cylinders with the sample solutions (T1, T2, T3).[1][2]

 Incubate the plates at 35 + 2 °C for 16-18 hours.[1][2][11]
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 After incubation, measure the diameter of the zones of growth inhibition to the nearest 0.1
mm using an electronic caliper.[1][2]

lll. Data Presentation and Analysis

The potency of the ceftriaxone sodium sample is calculated by comparing the dose-response
of the sample to the dose-response of the reference standard. Statistical analysis, such as
Analysis of Variance (ANOVA), is used to determine the linearity, parallelism, and regression of
the assay.[1][2]

Table 1: Example Concentration Ranges for Ceftriaxone Sodium Assay

Test Concentration
Assay Type . . Reference
Microorganism Range (pg/mL)
o Staphylococcus
Agar Diffusion 16 -64 [1][2]

aureus ATCC 6538P

o Bacillus subtilis ATCC
Agar Diffusion 15-60 [3]
9371 IAL 1027

- Bacillus subtilis ATCC
Agar Diffusion 26-6.3 [11]
6633

Table 2: Validation Parameters for a Typical Ceftriaxone Sodium Microbiological Assay

Parameter Typical Value Reference
Linearity (r) 0.9999 [11[2]
Precision (Repeatability RSD) 1.4% [1112]
Precision (Intermediate

o 2.1% - 2.5% [1][2]
Precision RSD)
Accuracy (Recovery) 100.5% [1112]

IV. Visualization of Experimental Workflow
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The following diagram illustrates the workflow for the cylinder-plate microbiological assay for

determining ceftriaxone sodium potency.
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Caption: Workflow of the Cylinder-Plate Microbiological Assay.

V. Alternative Method: Turbidimetric Assay

The turbidimetric method is another option for determining antibiotic potency.[7] It measures the
inhibition of microbial growth in a liquid culture containing the antibiotic.[7] The turbidity of the
suspension is measured spectrophotometrically, and the degree of inhibition is proportional to
the antibiotic concentration.[7] This method is often faster than the agar diffusion assay, with
incubation times as short as four hours.[12][13][14]

Conclusion

The cylinder-plate microbiological assay is a reliable and well-validated method for determining
the potency of ceftriaxone sodium.[1][2][3] Adherence to established protocols and proper
data analysis are crucial for obtaining accurate and reproducible results, ensuring the quality
and efficacy of ceftriaxone sodium pharmaceutical products. This method, while requiring
careful aseptic technique, is a cost-effective alternative to physicochemical methods like HPLC.

[11[21[4][5]16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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